Cas no 1844121-94-3 (methyl (3R)-3-amino-3-(1-methyl-1H-pyrazol-3-yl)propanoate)

• Product Name: methyl (3R)-3-amino-3-(1-methyl-1H-pyrazol-3-yl)propanoate
• CAS No: 1844121-94-3
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 6156973
• PubChem ID: 165506082
• Update Time: 2025-10-29

methyl (3R)-3-amino-3-(1-methyl-1H-pyrazol-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 1844121-94-3
• EN300-1286671
• methyl (3R)-3-amino-3-(1-methyl-1H-pyrazol-3-yl)propanoate

• Inchi： 1S/C8H13N3O2/c1-11-4-3-7(10-11)6(9)5-8(12)13-2/h3-4,6H,5,9H2,1-2H3/t6-/m1/s1
• InChI Key： SYBRAEZMWYGRNS-ZCFIWIBFSA-N
• SMILES： O(C)C(C[C@H](C1C=CN(C)N=1)N)=O

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl (3R)-3-amino-3-(1-methyl-1H-pyrazol-3-yl)propanoate

Introduction to Methyl (3R)-3-amino-3-(1-methyl-1H-pyrazol-3-yl)propanoate (CAS No. 1844121-94-3)

Methyl (3R)-3-amino-3-(1-methyl-1H-pyrazol-3-yl)propanoate, with the CAS number 1844121-94-3, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has been extensively studied for its unique structural properties and potential applications in drug development. The molecule consists of a propanoate backbone with a methyl group attached to the central carbon, which also bears an amino group and a 1-methylpyrazole substituent. The stereochemistry at the central carbon is R, as indicated by the (3R) designation in the name.

Recent studies have highlighted the importance of this compound in various biological systems. For instance, researchers have explored its role as a potential inhibitor of certain enzymes involved in metabolic pathways. The presence of the pyrazole ring introduces unique electronic properties to the molecule, making it a promising candidate for further investigation in medicinal chemistry.

The synthesis of methyl (3R)-3-amino-3-(1-methyl-1H-pyrazol-3-yl)propanoate involves a multi-step process that typically begins with the preparation of the pyrazole derivative. This is followed by nucleophilic substitution or coupling reactions to introduce the amino and methyl groups. The stereochemistry at the central carbon is carefully controlled during these steps to ensure the correct configuration.

One of the key areas of research on this compound is its pharmacokinetic profile. Studies have shown that it exhibits good bioavailability and stability in physiological conditions, which are essential traits for a drug candidate. Additionally, its ability to penetrate cellular membranes suggests potential applications in targeting intracellular pathogens or diseases.

Another important aspect of this compound is its interaction with biological targets. Preclinical studies have demonstrated that it can bind to specific receptors or enzymes with high affinity, indicating its potential as a therapeutic agent. For example, it has been shown to modulate signaling pathways involved in inflammation and immune responses, making it a candidate for anti-inflammatory drug development.

The structural versatility of methyl (3R)-3-amino-3-(1-methyl-1H-pyrazol-3-yli)propanoate also allows for further modification to enhance its pharmacological properties. Researchers are exploring various strategies, such as adding additional functional groups or altering the substituents on the pyrazole ring, to optimize its efficacy and safety profile.

In conclusion, methyl (3R)-3-amino-3-(1-methylpyrazolyl)propanoate (CAS No. 1844121947) represents a valuable compound in contemporary chemical research. Its unique structure, coupled with promising biological activity, positions it as a strong candidate for future drug development efforts. Continued research into its synthesis, pharmacokinetics, and therapeutic applications will undoubtedly shed further light on its potential benefits.